Cas no 1804433-40-6 (2,3-Dimethyl-6-hydroxybenzenesulfonyl chloride)

• Product Name: 2,3-Dimethyl-6-hydroxybenzenesulfonyl chloride
• CAS No: 1804433-40-6
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• CID: 5007610
• Update Time: 2025-05-21

2,3-Dimethyl-6-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H9ClO3S/c1-5-3-4-7(10)8(6(5)2)13(9,11)12/h3-4,10H,1-2H3
• InChI Key： SIXHQZPEPVMNHO-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C)C=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8

Additional information on 2,3-Dimethyl-6-hydroxybenzenesulfonyl chloride

2,3-Dimethyl-6-Hydroxybenzenesulfonyl Chloride (CAS No. 1804433-40-6): A Comprehensive Overview of Its Synthesis, Applications, and Emerging Research

The 2,3-Dimethyl-6-hydroxybenzenesulfonyl chloride, identified by CAS No. 1804433-40-6, represents a critical sulfonamide derivative with significant potential in chemical synthesis and biomedical research. This compound’s structure—characterized by the presence of a hydroxyl group at the 6-position and methyl substituents at positions 2 and 3—confers unique reactivity and functional versatility. Recent advancements in synthetic methodologies have positioned this sulfonic acid chloride as a pivotal intermediate in the design of bioactive molecules.

Recent studies highlight its role in the development of targeted drug delivery systems. A groundbreaking 2023 study published in Journal of Medicinal Chemistry demonstrated that conjugation with this compound enhances the bioavailability of anticancer agents by selectively targeting tumor-associated enzymes. The methyl groups on the aromatic ring stabilize the molecule during metabolic processes, while the hydroxyl moiety facilitates covalent binding to peptide-based carriers—a mechanism validated through computational docking simulations.

In materials science applications, researchers have leveraged its electrophilic sulfonic chloride group to functionalize polymer surfaces for biomedical implants. A collaborative project between MIT and ETH Zurich revealed that coating titanium alloys with this compound via surface-initiated polymerization reduces protein adsorption by up to 75%, thereby mitigating immune responses. The hydroxyl functionality plays a dual role here: it anchors the molecule to substrates while introducing hydrophilic domains that modulate cellular interactions.

The synthesis pathway of this compound has undergone transformative improvements over the past decade. Traditional methods relying on chlorosulfonation of phenolic precursors often resulted in low yields due to competing oxidation pathways. However, a novel protocol reported in Nature Catalysis (2024) employs palladium-catalyzed C–H activation to directly install the sulfonic chloride group onto pre-functionalized aromatic rings. This approach achieves >95% yield under mild conditions, significantly reducing waste generation—a critical advancement for large-scale pharmaceutical production.

In diagnostic chemistry, its reactivity with amino groups enables rapid conjugation with fluorescent probes for real-time imaging applications. A recent Nature Communications study showcased its use in developing multiplexed biosensors capable of detecting multiple cytokines simultaneously within living cells. The compound’s ability to form stable amide bonds under physiological conditions (pH 7.4) without quenching fluorophore emissions makes it superior to conventional crosslinkers like EDC/NHS.

Biochemical studies have further revealed intriguing pharmacological properties linked to its structural features. In vitro assays against neuroinflammatory models demonstrated potent inhibition of microglial activation via suppression of NF-kB signaling pathways—attributed to interactions between the hydroxyl group and specific kinase domains. This discovery has spurred investigations into its potential as an adjunct therapy for neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Safety data accumulated over recent years underscores its compatibility with biocompatible systems when properly formulated. Unlike many sulfonic esters prone to spontaneous hydrolysis under neutral conditions, this compound exhibits remarkable stability in aqueous environments when complexed with cyclodextrins—a strategy validated through accelerated aging tests mimicking human physiological conditions over extended periods.

The integration of machine learning algorithms into synthetic planning has further expanded its utility. Researchers at Stanford’s ChEM-H institute developed an AI-driven platform predicting optimal reaction parameters for coupling this compound with diverse biomolecules—reducing optimization cycles from months to days while maintaining product purity above 99%.

In conclusion, the CAS No. 1804433-40-6 compound exemplifies how precise structural modifications can unlock multifunctional capabilities across diverse scientific domains. Its continued evolution through cutting-edge synthesis strategies and interdisciplinary applications positions it as an indispensable tool for advancing next-generation therapeutics and biomaterials.